Cas no 207971-25-3 (N-2-2-2-(N-Biotinyl-caproylamino)-ethoxy)ethoxyl-4-2-(trifluoromethyl)-3H-diazirin-3-ylbenzoyl-1,3-bis(mannopyranosyl-4-yloxy)-2-propylamine)

• Product Name: N-2-2-2-(N-Biotinyl-caproylamino)-ethoxy)ethoxyl-4-2-(trifluoromethyl)-3H-diazirin-3-ylbenzoyl-1,3-bis(mannopyranosyl-4-yloxy)-2-propylamine
• CAS No: 207971-25-3
• MF: C₄₆H₇₀F₃N₇O₁₉S
• MW: 1114.14372301102
• CID: 1062320
• PubChem ID: 71314004
• Update Time: 2025-04-20

N-2-2-2-(N-Biotinyl-caproylamino)-ethoxy)ethoxyl-4-2-(trifluoromethyl)-3H-diazirin-3-ylbenzoyl-1,3-bis(mannopyranosyl-4-yloxy)-2-propylamine Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-[2-[(N-Biotinyl-caproylamino)-ethoxy)ethoxyl]-4-[2-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]-1,3-bis(mannopyranosyl-4-yloxy)-2-propylamine
• N-[2-[2-[2-[(N-Biotinyl-caproylamino)-ethoxy)ethoxyl]-4-[2-(trifluoromethyl)-3H-diazirin-3-yl]benzoy
• N-[2-[2-[2-[(N-Biotinyl-caproylamino)-ethoxy)ethoxyl]-4-[2-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]-1,3-bis(mannopyr...
• N-[2-[2-[2-[(N-Biotinyl-caproylamino)-ethoxy)ethoxyl]-4-[2-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]-1,3-bis(mannopyranosyl
• N-[1,3-bis[[(2R,3S,4R,5S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy]propan-2-yl]-2-[2-[2-[2-[6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoylamino]ethoxy]ethoxy]ethoxy]-4-[3-(trifluoromethyl)diazirin-3-yl]benzamide
• PUBCHEM_71314004
• 207971-25-3
• DTXSID10747151
• PEG-biotincap-ATB-BMPA
• LAPBPDOPZPGXFE-IUMQPKKASA-N
• N-2-2-2-(N-Biotinyl-caproylamino)-ethoxy)ethoxyl-4-2-(trifluoromethyl)-3H-diazirin-3-ylbenzoyl-1,3-bis(mannopyranosyl-4-yloxy)-2-propylamine

• Inchi： 1S/C46H70F3N7O19S/c47-46(48,49)45(55-56-45)24-9-10-26(41(65)52-25(21-72-39-29(19-57)74-42(66)37(63)35(39)61)22-73-40-30(20-58)75-43(67)38(64)36(40)62)28(18-24)71-17-16-70-15-14-69-13-12-51-33(60)7-2-1-5-11-50-32(59)8-4-3-6-31-34-27(23-76-31)53-44(68)54-34/h9-10,18,25,27,29-31,34-40,42-43,57-58,61-64,66-67H,1-8,11-17,19-23H2,(H,50,59)(H,51,60)(H,52,65)(H2,53,54,68)/t25?,27?,29-,30-,31?,34?,35-,36-,37+,38+,39-,40-,42?,43?/m1/s1
• InChI Key： LAPBPDOPZPGXFE-IUMQPKKASA-N
• SMILES： S1CC2C(C1CCCCC(NCCCCCC(NCCOCCOCCOC1=CC(=CC=C1C(NC(CO[C@@H]1[C@@H](CO)OC([C@H]([C@H]1O)O)O)CO[C@@H]1[C@@H](CO)OC([C@H]([C@H]1O)O)O)=O)C1(C(F)(F)F)N=N1)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 1113.43992869g/mol
• Monoisotopic Mass: 1113.43992869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 76
• Rotatable Bond Count: 32
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 405Ų

Experimental Properties

• Melting Point: 81-83°C
• Stability/Shelf Life: Light and Moisture Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives